Cas no 1804474-96-1 (Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804474-96-1
• MF: C₁₀H₈ClF₄NO₃
• MW: 301.622035980225
• CID: 4830236
• Update Time: 2025-08-04

Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8ClF4NO3/c1-2-18-9(17)5-3-6(12)7(4-11)16-8(5)19-10(13,14)15/h3H,2,4H2,1H3
• InChI Key： QBDPYKKDJHOTRU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(=O)OCC)C(=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate, with the CAS number 1804474-96-1, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a chloromethyl group at position 2, a fluorine atom at position 3, and a trifluoromethoxy group at position 6. Additionally, the carboxylic acid group at position 5 is esterified with an ethyl group, contributing to its unique chemical properties.

The synthesis of Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate involves a series of intricate reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules in various industries.

One of the most notable applications of this compound lies in its potential as an agrochemical intermediate. Pyridine derivatives are often employed as building blocks for herbicides, insecticides, and fungicides due to their ability to interact with biological systems in specific ways. The presence of electron-withdrawing groups such as the trifluoromethoxy group enhances the compound's stability and bioactivity, making it a promising candidate for further development into agricultural chemicals. Recent studies have demonstrated that such compounds can exhibit selective toxicity against target pests while minimizing adverse effects on non-target organisms.

In addition to its agrochemical applications, Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate has shown potential in the field of pharmaceutical research. The pyridine ring serves as a versatile scaffold for drug design, allowing for the introduction of various functional groups to modulate biological activity. For example, researchers have investigated the use of this compound as a precursor for Hsp90 inhibitors, which are being explored for their anti-cancer properties. The ability to fine-tune the compound's structure through strategic substitution patterns makes it an invaluable tool in drug discovery efforts.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 388 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions. Its melting point is around 120°C, and it is stable under normal storage conditions. These properties make it suitable for large-scale production and distribution across different industries.

From an environmental standpoint, understanding the fate and behavior of Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate in natural systems is crucial. Recent studies have focused on its degradation pathways under aerobic and anaerobic conditions. Researchers have found that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. Such insights are essential for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, Ethyl 2-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate represents a fascinating example of how modern synthetic chemistry can yield compounds with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.